Cas no 954656-00-9 (N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 954656-00-9
• MF: C₂₁H₂₆N₂O₄S
• MW: 402.507144451141
• CID: 6153857
• PubChem ID: 16919668
• Update Time: 2025-10-25

N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide
• N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-2,5-dimethylbenzenesulfonamide
• N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-2,5-dimethylbenzenesulfonamide
• N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2,5-dimethylbenzene-1-sulfonamide
• AKOS024643799
• 954656-00-9
• F2371-0119

• Inchi： 1S/C21H26N2O4S/c1-4-27-19-9-7-18(8-10-19)23-14-17(12-21(23)24)13-22-28(25,26)20-11-15(2)5-6-16(20)3/h5-11,17,22H,4,12-14H2,1-3H3
• InChI Key： STXKYTWDGHONNU-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NCC1CC(N(C2C=CC(=CC=2)OCC)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 402.16132849g/mol
• Monoisotopic Mass: 402.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.1Ų

Additional information on N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide

Introduction to N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide (CAS No. 954656-00-9)

N-{1-(4-ethoxyphenyl-5-oxopyrrolidin-3-ylmethyl)-2,5-dimethylbenzene-1-sulfonamide} is a sophisticated organic compound with a molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 954656-00-9, represents a confluence of advanced synthetic methodologies and pharmacological applications. Its unique chemical architecture, featuring a sulfonamide moiety linked to a pyrrolidinylmethyl group and an ethoxy-substituted phenyl ring, positions it as a promising candidate for further investigation in drug discovery and development.

The sulfonamide functional group is well-documented for its role in medicinal chemistry, often serving as a key pharmacophore in the design of bioactive molecules. The presence of this group in N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for modulating physiological processes. This compound's structure also incorporates dimethyl substitution on the benzene ring, which can influence its electronic properties and binding affinity.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological profiles. The specific arrangement of substituents in N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide makes it an intriguing subject for studying its interactions with biological systems. The ethoxyphenyl moiety, in particular, has been implicated in various pharmacological activities due to its ability to modulate receptor binding and metabolic stability.

The pyrrolidinylmethyl group adds another layer of complexity to this compound's structure, offering potential for further derivatization and optimization. Pyrrolidine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for drugs targeting neurological and cardiovascular diseases. The combination of these structural elements in N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide suggests multifaceted pharmacological potential.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for their biological activity. Virtual screening techniques have been employed to identify potential binding modes of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide with various target proteins. These studies have provided valuable insights into its possible mechanisms of action and have highlighted its potential as a lead compound for further development.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial assays have shown promising results in modulating certain enzymatic activities relevant to inflammatory and metabolic pathways. The sulfonamide group's ability to engage with hydrophilic pockets on target proteins makes it an attractive feature for drug design. Additionally, the dimethyl substituents on the benzene ring may enhance solubility and bioavailability, critical factors for therapeutic efficacy.

The synthesis of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise regioselective modifications. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the core pyrrolidinylmethyl scaffold, followed by sulfonamide formation via nucleophilic substitution.

The ethoxyphenyl ring was introduced through selective etherification reactions, ensuring regioselectivity and minimizing side products. The final dimethylation step on the benzene ring was achieved using appropriate methylating agents under controlled conditions. Each step was meticulously optimized to ensure high yields and purity, critical for subsequent pharmacological evaluation.

The structural features of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2,5-dimethylbenzene-1-sulfonamide make it a versatile scaffold for further derivatization. Researchers are exploring modifications to both the sulfonamide group and the aromatic rings to enhance specific pharmacological properties. For instance, replacing the sulfonamide with other heterocyclic groups or introducing additional substituents on the phenyl rings could alter binding affinity and selectivity.

The compound's potential applications extend beyond traditional drug development. Its unique structure may find utility in materials science, particularly in designing functional materials with tailored electronic properties. The sulfonamide group's ability to form hydrogen bonds could be exploited in creating novel polymers or coatings with enhanced stability and functionality.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-{1-(4-oxyethoxypheny)-5-oxopyrrolidinylymethet h)-2,5-dimeth ylbenz
esulfo
} is poised to play a significant role in advancing our understanding of disease processes and developing innovative treatments. The integration of cutting-edge synthetic methodologies with sophisticated computational tools ensures that such compounds will continue to be at the forefront of pharmaceutical research.